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Ethopropazine (Parsidol/Parsitan) Profile

Ethopropazine hydrochloride is a medication belonging to the class of anticholinergic drugs. The

following table summarizes its core characteristics based on the available information.

Aspect Description

Drug Class Anticholinergic (Antimuscarinic) [1] [2]

Primary
Mechanism

Competitive inhibition of muscarinic acetylcholine receptors (particularly M1) in

the central nervous system [1].

Secondary
Mechanism

Additional effects on histamine H1 receptors, which may contribute to sedation

and reduced muscle contractions [1].

Primary
Indications

Management of Parkinson's disease and drug-induced extrapyramidal
symptoms (e.g., from antipsychotics) [1] [2].

Therapeutic Goal Restores neurotransmitter balance by reducing cholinergic activity, counteracting

the relative dopamine deficiency in the nigrostriatal pathway [1].
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Aspect Description

Common Side
Effects

Dry mouth, blurred vision, constipation, urinary retention, confusion (reflective of its
anticholinergic activity) [1].

Experimental and Clinical Data

A key clinical study provides evidence for Ethopropazine's use in a specific condition, though it does not

involve a three-way comparison.

Study Design: A 12-week controlled clinical trial compared Ethopropazine to benztropine (another

anticholinergic) [3].
Patient Population: 60 schizophrenic outpatients with parkinsonism induced by fluphenazine

enanthate [3].
Findings: Ethopropazine and benztropine were found to be equally effective in controlling

parkinsonian symptoms [3].
Notable Outcome: Patients treated with benztropine had a significant increase in tardive dyskinesia

and more anxiety and depression compared to those treated with Ethopropazine. The study
concluded that benztropine may have a more toxic central effect [3].

Mechanism of Action Pathway

The diagram below illustrates the primary mechanism of action for Ethopropazine in mitigating motor

symptoms, based on information from the search results [1].
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Ethopropazine Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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